![molecular formula C4H7ClO2 B1265877 2-(Chloromethyl)-1,3-dioxolane CAS No. 2568-30-1](/img/structure/B1265877.png)
2-(Chloromethyl)-1,3-dioxolane
Overview
Description
2-(Chloromethyl)-1,3-dioxolane is an organic compound with the molecular formula C3H5ClO2. It is a colorless liquid with a sweet odor that is used in the synthesis of organic compounds. It is a versatile reagent with a wide range of applications in organic synthesis, particularly in the synthesis of heterocyclic compounds. It is also used in the production of pharmaceuticals, pesticides, and other industrial products.
Scientific Research Applications
Chiroptical Studies
- Cryptochirality and Photoexcited State Analysis : Research by Amako et al. (2015) explored 2,2-Dimethyl-1,3-dioxolane linked to pyrene moieties. This compound displayed cryptochirality in the ground state and was analyzed through circularly polarized luminescence in the photoexcited state.
Chemical Synthesis
- Selective Sulfoxidation of Sulfides : Azarifar and Khosravi (2010) utilized a derivative of 1,2-dioxolane, trans-3,5-dihydroperoxy-3,5-dimethyl-1,2-dioxolane, for the selective oxidation of sulfides to sulfoxides under catalyst-free conditions, as reported in their study (Azarifar & Khosravi, 2010).
Material Science
- Enhancing Liquid Crystal Properties : A study by Chen et al. (2015) involved synthesizing 1,3-dioxolane-terminated liquid crystals. These showed increased dielectric anisotropy and birefringence, useful in liquid crystal display technologies (Chen et al., 2015).
Energy Research
- Gasoline and Fuel Additives : Harvey, Merriman, and Quintana (2016) studied the conversion of 2,3-butanediol to a mixture of 1,3-dioxolanes, which exhibited properties comparable to high-octane gasoline. This research highlights the potential of 1,3-dioxolanes in sustainable fuel development (Harvey et al., 2016).
Catalysis
- Catalytic Activity of Ammonium Salts : Kazakova et al. (2010) investigated the catalytic activity of ammonium salts containing 1,3-dioxolane fragments. They found that these salts showed notable reactivity, highlighting their potential in various chemical reactions (Kazakova et al., 2010).
Environmental Applications
- Characterization of Volatile Organic Compounds : Luong et al. (2012) demonstrated the use of multi-dimensional gas chromatography to characterize various volatile oxygenated organic compounds, including 1,3-dioxolane. This method is crucial in industrial manufacturing processes where these compounds are prevalent (Luong et al., 2012).
Biomedical Research
- Synthesis of Antiretroviral Agents : Ocampo, Lee, and Jamison (2015) described a Lewis acid-catalyzed synthesis method for compounds including 1,3-dioxolane, used in antiretroviral drugs like tenofovir (Ocampo, Lee, & Jamison, 2015).
Safety and Hazards
“2-(Chloromethyl)-1,3-dioxolane” is a lachrymator, which means it can cause tears or stinging of the eyes. It is harmful if swallowed and fatal if inhaled. Contact with water liberates toxic gas . Personal protective equipment, including dust masks, eyeshields, and gloves, should be worn when handling this compound .
properties
IUPAC Name |
2-(chloromethyl)-1,3-dioxolane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7ClO2/c5-3-4-6-1-2-7-4/h4H,1-3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKZOMJGRWIOEDP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(O1)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8038809 | |
Record name | 2-(Chloromethyl)-1,3-dioxolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8038809 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
122.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2568-30-1 | |
Record name | 2-(Chloromethyl)-1,3-dioxolane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2568-30-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 1,3-Dioxolane, 2-(chloromethyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002568301 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-(Chloromethyl)-1,3-dioxolane | |
Source | DTP/NCI | |
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Record name | 1,3-Dioxolane, 2-(chloromethyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-(Chloromethyl)-1,3-dioxolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8038809 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(chloromethyl)-1,3-dioxolane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.099 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2-(CHLOROMETHYL)-1,3-DIOXOLANE | |
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URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QR6QTL89KS | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the primary applications of 2-chloromethyl-1,3-dioxolane in chemical synthesis?
A: 2-Chloromethyl-1,3-dioxolane serves as a versatile building block in organic synthesis. One prominent application is its use in synthesizing substituted 1,3-dioxolanes with potential pesticidal activity. [] This involves reacting 2-chloromethyl-1,3-dioxolane with sodium salts of various azoles, such as imidazole or 1,2,4-triazole. [] Additionally, it plays a crucial role in preparing novel sulfonylurea herbicides. [] These herbicides are synthesized by incorporating 2-chloromethyl-1,3-dioxolane into the molecular structure of substituted thiophenes. []
Q2: Can 2-chloromethyl-1,3-dioxolane be found in industrial wastewater, and if so, can it be removed through biological treatment?
A: Yes, 2-chloromethyl-1,3-dioxolane has been detected in petrochemical secondary effluent. [] Research shows that an up-flow biological aerated filter (BAF) utilizing volcanic rock grains as media can effectively remove this compound from wastewater. [] The study demonstrated a removal efficiency ranging from 30.12% to 63.01% for 2-chloromethyl-1,3-dioxolane. [] This suggests that biological treatment methods can be a viable option for mitigating the presence of this compound in industrial wastewater.
Q3: What analytical techniques are employed to identify and quantify 2-chloromethyl-1,3-dioxolane in environmental samples?
A: Gas chromatography-mass spectrometry (GC-MS) is a key analytical technique for identifying and quantifying 2-chloromethyl-1,3-dioxolane in complex mixtures like industrial wastewater. [] This technique separates the compound from other components in the sample and provides structural information for unambiguous identification.
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